Cas no 1088709-85-6 (4-methyl-2-(1-piperazinylmethyl)-Morpholine)

4-methyl-2-(1-piperazinylmethyl)-Morpholine structure
1088709-85-6 structure
Product Name:4-methyl-2-(1-piperazinylmethyl)-Morpholine
CAS No:1088709-85-6
MF:C10H21N3O
MW:199.29324221611
CID:1098418
PubChem ID:23079692
Update Time:2025-04-20

4-methyl-2-(1-piperazinylmethyl)-Morpholine Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-2-(1-piperazinylmethyl)-Morpholine
    • AKOS017375410
    • 1088709-85-6
    • DB-218978
    • 4-methyl-2-piperazin-1-ylmethylmorpholine
    • SCHEMBL3011294
    • MJNGHBUJYPOPBE-UHFFFAOYSA-N
    • 4-methyl-2-(piperazin-1-ylmethyl)morpholine
    • Inchi: 1S/C10H21N3O/c1-12-6-7-14-10(8-12)9-13-4-2-11-3-5-13/h10-11H,2-9H2,1H3
    • InChI Key: MJNGHBUJYPOPBE-UHFFFAOYSA-N
    • SMILES: O1CCN(C)CC1CN1CCNCC1

Computed Properties

  • Exact Mass: 199.168462302g/mol
  • Monoisotopic Mass: 199.168462302g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 27.7Ų
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